Cas no 886610-40-8 (1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI))

• Product Name: 1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI)
• CAS No: 886610-40-8
• MF: C₂₄H₂₄N₂
• MW: 340.460765838623
• MDL: MFCD34474240
• CID: 4771322
• PubChem ID: 10545128
• Update Time: 2026-02-26

1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI)
• (1R,2R)-N1,N2-dimethyl-1,2-di(naphthalen-2-yl)ethane-1,2-diamine
• SCHEMBL24017045
• G90970
• CS-0182516
• 2444430-87-7
• MFCD34474240
• 886610-40-8

• MDL： MFCD34474240
• Inchi： 1S/C24H24N2/c1-25-23(21-13-11-17-7-3-5-9-19(17)15-21)24(26-2)22-14-12-18-8-4-6-10-20(18)16-22/h3-16,23-26H,1-2H3/t23-,24-/m0/s1
• InChI Key： IHMFTXMBHJHPPQ-ZEQRLZLVSA-N
• SMILES： [C@@H](C1C=CC2C=CC=CC=2C=1)(NC)[C@H](C1C=CC2C=CC=CC=2C=1)NC

Computed Properties

• Exact Mass: 340.193948774g/mol
• Monoisotopic Mass: 340.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 24.1Ų

Additional information on 1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI)

Compound CAS No. 886610-40-8: A Comprehensive Overview

The compound with CAS No. 886610-40-8, known as 1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI), is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of ethylenediamines, which are widely recognized for their applications in various fields of chemistry and materials science. The naphthalenyl groups attached to the ethylenediamine backbone impart distinct electronic and steric characteristics, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of N,N'-dimethyl-1,2-di-2-naphthalenyl ethanediamine in the development of advanced materials. Researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its naphthalenyl moieties serve as versatile ligands. The compound's ability to coordinate with metal ions has been leveraged to create porous materials with applications in gas storage and catalysis. These findings underscore its importance in the growing field of materials chemistry.

In the realm of drug discovery, 1,2-Ethanediamine, N,N'-dimethyl-1,2-di-2-naphthalenyl-, (1R,2R)-rel- (9CI) has shown promise as a scaffold for bioactive molecules. Its rigid structure and conjugated system make it an ideal candidate for modulating pharmacokinetic properties. Recent computational studies have demonstrated its potential as a template for designing inhibitors targeting specific protein-protein interactions, a challenging area in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The stereochemistry at the (1R,2R)-relative configuration is critical for its biological activity and has been extensively studied using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Advanced techniques such as dynamic nuclear polarization (DNP) have been employed to gain deeper insights into its molecular dynamics.

Environmental considerations have also come into play with this compound. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Results indicate that it exhibits low toxicity towards aquatic organisms, which aligns with current trends toward sustainable chemical design.

Looking ahead, the compound's versatility is expected to drive further innovation across multiple disciplines. Its integration into green chemistry practices and its potential role in renewable energy technologies are areas of active exploration. As research continues to uncover new applications for CAS No. 886610-40-8, it remains a pivotal molecule in advancing both theoretical and applied sciences.